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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

Disclaimer: This document provides a comprehensive overview of the safety data for 1,3-
Dinitroglycerin-d5. Due to the limited availability of specific safety and toxicological data for
the deuterated form, this guide heavily relies on information from the safety data sheets (SDS)
of the non-deuterated 1,3-Dinitroglycerin and the parent compound, Nitroglycerin. The primary
hazards are expected to be very similar.

This guide is intended for researchers, scientists, and drug development professionals. All
personnel handling this compound should be adequately trained and adhere to strict safety
protocols.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 1,3-
Dinitroglycerin-d5.
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Property Value Source
CAS Number 2733972-23-9 [2]
Molecular Formula C3HDsN207 [1]
Molecular Weight 187.12 g/mol [3]
Appearance No data available

Storage Temperature 2-8°C (Refrigerator) or -20°C ne

(Freezer)

Hazard Identification and Classification

The hazard classification for 1,3-Dinitroglycerin-d5 is extrapolated from its non-deuterated
analogue, 1,3-Dinitroglycerin, and the parent compound, Nitroglycerin.

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

- o H373: May cause damage to
Specific target organ toxicity —
organs through prolonged or
repeated exposure
repeated exposure

Signal Word: Danger

Primary Hazards:
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o Explosive Hazard: Dried out material may explode if exposed to heat, flame, friction, or
shock.[6]

» Health Hazard: Toxic if inhaled, ingested, or absorbed through the skin.[6] Contact may
cause burns to the skin and eyes.[6] Overexposure can lead to headaches, dizziness,
nausea, and a drop in blood pressure.

Exposure Controls and Personal Protection

Strict adherence to the following exposure controls and personal protective equipment (PPE) is
mandatory when handling 1,3-Dinitroglycerin-d5.

Control Parameter Recommendation

] ) Use only in a well-ventilated area, preferably in
Engineering Controls )
a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

) ) Wear a flame-retardant lab coat and chemical-
Skin Protection ] o
resistant gloves (e.g., nitrile).

If working outside a fume hood or if aerosol
Respiratory Protection generation is possible, use a NIOSH-approved

respirator with an appropriate cartridge.

Handling and Storage
Experimental Protocols for Safe Handling:

e Grounding: All equipment used when handling the product must be grounded to prevent
static discharge.

e Ignition Sources: Eliminate all ignition sources (no smoking, flares, sparks, or flames) from
the immediate area.

e Tools: Use non-sparking tools.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cameochemicals.noaa.gov/report?key=CH14735
https://cameochemicals.noaa.gov/report?key=CH14735
https://cameochemicals.noaa.gov/report?key=CH14735
https://www.benchchem.com/product/b12387570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

» Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.

Storage Protocols:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Keep away from heat, sparks, and open flames.

o Store separately from incompatible materials such as heat, ozone, shock, and acids.[6]

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow the emergency response protocol outlined below.
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Emergency Spill Response Protocol:

o Evacuate: Immediately evacuate all personnel from the spill area.
« |solate: Isolate the spill or leak area for at least 100 meters in all directions.[6]
» Control Ignition Sources: Eliminate all ignition sources.

o Containment: Do not touch or walk through spilled material. For a small spill, flush the area
with large amounts of water. For a large spill, wet the material down with water and dike for
later disposal.[7]

e Personal Protection: Wear positive pressure self-contained breathing apparatus (SCBA) and
chemical protective clothing.[7]

o Decontamination: Decontaminate the area with an appropriate solvent and dispose of all
contaminated materials as hazardous waste.

Toxicological Information

Specific toxicological data for 1,3-Dinitroglycerin-d5 is not available. The information below is
for the parent compound, Nitroglycerin. The primary toxic effects are vasodilation and
methemoglobinemia.[8]

Toxicity Metric Value Species
LD50 Oral 105 mg/kg Rat
LD50 Oral 115 mg/kg Mouse

o Human Health Effects: Exposure can cause throbbing headaches, decreased blood
pressure, dizziness, and nausea.[8]

Diagrams
Emergency Spill Response Workflow
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Spill of 1,3-Dinitroglycerin-d5
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(SCBA, Chem Suit)
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Ignition Sources

Contain Spill
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Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for emergency response to a spill of 1,3-Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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